Cas no 344411-08-1 ([2-fluoro-5-(trifluoromethoxy)phenyl]methanol)

• Product Name: [2-fluoro-5-(trifluoromethoxy)phenyl]methanol
• CAS No: 344411-08-1
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• MDL: MFCD04115889
• CID: 2129434
• PubChem ID: 2783325
• Update Time: 2025-09-28

[2-fluoro-5-(trifluoromethoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(trifluoromethoxy)benzyl alcohol
• [2-fluoro-5-(trifluoromethoxy)phenyl]methanol
• XH0840
• DB-347020
• JS-4256
• F87924
• BOTUFOKWIHWOKF-UHFFFAOYSA-N
• MFCD04115889
• AKOS015956880
• 344411-08-1
• SCHEMBL11030156
• CS-0311955
• (2-Fluoro-5-(trifluoromethoxy)phenyl)methanol

• MDL： MFCD04115889
• Inchi： 1S/C8H6F4O2/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-3,13H,4H2
• InChI Key： BOTUFOKWIHWOKF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CO)OC(F)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

[2-fluoro-5-(trifluoromethoxy)phenyl]methanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers